Disperse Brown 5

• CAS No.: 12236-01-0
• Molecular Formula: C11H18N4O3S

Description

Significance of Disperse Dyes in Modern Material Science and Industrial Processes

Disperse dyes hold significant importance in modern material science and industrial processes, particularly within the textile industry. tiankunchemical.comautumnchem.com They are the dyes of choice for synthetic fibers, which are widely used in apparel, home furnishings, automotive textiles, and technical textiles due to their strength, durability, and resistance properties. autumnchem.com The ability of disperse dyes to provide excellent colorfastness to light, washing, and heat is crucial for the longevity and aesthetic appeal of these materials. tiankunchemical.comamoghchemicals.inautumnchem.com Beyond traditional textiles, disperse dyes are also finding applications in technical textiles requiring specific functional properties like UV resistance and antimicrobial characteristics, as well as in printing technologies such as digital textile printing and dye sublimation printing. amoghchemicals.inautumnchem.comalibaba.com The global market for disperse dyes is substantial and projected to grow, driven by the increasing demand for synthetic fibers and advancements in dyeing and printing technologies. giiresearch.comresearchandmarkets.comthebusinessresearchcompany.com

Scope and Research Context of Disperse Brown 5 within Azo Dye Chemistry

Disperse Brown 5 is classified as a single azo dye. worlddyevariety.comrewardcolor.com Azo dyes are characterized by the presence of one or more azo (-N=N-) groups within their molecular structure, linking aromatic or heterocyclic systems. textileexplainer.comtubitak.gov.tr They represent the largest and most versatile group of synthetic organic dyes. tubitak.gov.tr The synthesis of azo dyes, including Disperse Brown 5, typically involves a diazotization reaction of an aromatic amine followed by a coupling reaction with a coupling component, such as a phenolic compound or another aromatic amine. evitachem.com This chemical structure contributes to their color properties and their compatibility with hydrophobic fibers. evitachem.com Research within azo dye chemistry often focuses on synthesizing novel azo disperse dyes with improved dyeing performance, colorfastness, and reduced environmental impact. tubitak.gov.tracs.orgresearchgate.netresearchgate.netajol.info

Evolution of Research Trends Pertaining to Disperse Brown 5 and Related Compounds

Research trends concerning Disperse Brown 5 and related azo disperse dyes have evolved to address both performance enhancement and environmental considerations. Historically, research focused on developing dyes with desirable color shades and fastness properties for synthetic fibers. tiankunchemical.comamoghchemicals.in More recently, there has been a significant shift towards investigating the environmental fate and potential impacts of these dyes. Studies are exploring methods for the decolourisation and treatment of textile wastewater containing disperse dyes, including techniques like electrocoagulation. dergipark.org.tr The presence of azo disperse dyes in the indoor environment, particularly in house dust, is also a growing area of concern and research, raising questions about potential human exposure. duke.edu Furthermore, research is being conducted to understand the toxicological properties of azo dyes and their potential to form harmful aromatic amines through degradation, leading to the development of regulations and voluntary initiatives to restrict the use of certain disperse dyes in consumer products. satra.comnih.govcanada.cadergipark.org.tr Innovations in sustainable dyeing practices, the development of eco-friendly dye formulations, and the exploration of bio-based alternatives represent key directions in current research aimed at mitigating the environmental footprint of disperse dyes. giiresearch.comthebusinessresearchcompany.com

Synthetic Pathways and Structural Elucidation of Disperse Brown 5

Mechanistic Investigations of Diazotization and Coupling Reactions for Disperse Brown 5 Synthesis

The synthesis of Disperse Brown 5 typically commences with the diazotization of an aromatic amine, where the amine group (-NH₂) is converted into a diazonium group (-N⁺≡N). This is generally achieved by treating the aromatic amine with sodium nitrite (B80452) (NaNO₂) in an acidic medium, such as hydrochloric acid (HCl), at low temperatures (typically 0-5 °C) to prevent the decomposition of the unstable diazonium salt. evitachem.comijirset.comekb.eg

The resulting diazonium salt then undergoes a coupling reaction with a suitable coupling component. This component is typically an electron-rich aromatic compound, such as a phenol (B47542) or another aromatic amine. evitachem.com The coupling reaction involves an electrophilic aromatic substitution where the diazonium cation acts as the electrophile, attacking the activated aromatic ring of the coupling component to form the azo linkage. ijrpr.com The specific aromatic amine and coupling component used dictate the final structure and, consequently, the color and properties of the resulting azo dye, Disperse Brown 5. While the precise precursors for Disperse Brown 5 are not explicitly detailed in all general descriptions, the process follows this standard azo dye synthesis mechanism.

Optimization of Reaction Parameters for Enhanced Yield and Purity

Optimizing the reaction parameters is crucial for maximizing the yield and purity of Disperse Brown 5. Key parameters include temperature, pH, and reaction time. evitachem.com

Temperature: Maintaining low temperatures, particularly during the diazotization step (0-5 °C), is critical to prevent the decomposition of the diazonium salt. evitachem.comekb.eg The coupling reaction temperature can vary depending on the specific reactants but is often also carried out at reduced temperatures or controlled to manage reaction rate and selectivity.

pH: The pH of the reaction medium significantly influences both diazotization and coupling. Diazotization requires an acidic environment. evitachem.com The coupling reaction is typically carried out under slightly acidic to neutral conditions, depending on the nature of the coupling component. Careful pH control is necessary to ensure efficient coupling and minimize side reactions.

Reaction Time: The reaction time for both steps needs to be optimized to ensure complete conversion of reactants while avoiding prolonged exposure to conditions that could lead to degradation or side product formation. Controlled stirring during the coupling reaction also ensures uniform mixing and can impact yield and purity. evitachem.com

Research findings in the synthesis of other disperse dyes highlight the impact of these parameters. For instance, studies on novel disperse reactive dyes have investigated the influence of solvent dosage, the amount of acid-binding agent (like KOH), system temperature, and reaction duration on the isolated yield of dye precursors. nih.govd-nb.info

Exploration of Novel Precursors and Synthetic Routes

While the classical diazotization-coupling route is standard, research in disperse dye synthesis often explores novel precursors and alternative synthetic routes to achieve improved properties, environmental profiles, or cost-effectiveness. Although specific novel routes solely for Disperse Brown 5 are not extensively detailed in the provided results, the general field of azo dye synthesis is active in this area.

Examples from related research include the synthesis of disperse dyes from heterocyclic compounds, aiming for improved biodegradability njpas.com.ng, or the use of different aromatic amines and coupling components to create dyes with varied shades and fastness properties. asianpubs.orgacs.orgiosrjournals.orgsci-hub.sescispace.comresearchgate.net The molecular structure of Disperse Brown 5, which is described as a single azo class with a molecular formula of C₁₅H₁₄Cl₂N₄O₃ rewardcolor.comworlddyevariety.com, suggests the involvement of chlorinated nitroaniline and a coupling component containing a diethylamino and methoxy (B1213986) group, based on the common precursors used for similar brown azo dyes. Specifically, 2,6-dichloro-4-nitroaniline (B1670479) is mentioned as a precursor to Disperse Brown 1 wikipedia.org, a related brown disperse dye, and N,N-diethyl-m-anisidine (N,N-diethyl-3-methoxyaniline) is a potential coupling component often used in brown azo dyes.

Advanced Spectroscopic Characterization of Disperse Brown 5 Molecular Architecture

Spectroscopic techniques are indispensable for confirming the structure and elucidating the molecular architecture of Disperse Brown 5. evitachem.com

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy, particularly ¹H NMR and ¹³C NMR, provides detailed information about the hydrogen and carbon environments within the Disperse Brown 5 molecule, respectively. evitachem.com By analyzing the chemical shifts, splitting patterns, and integration of signals in the NMR spectra, chemists can confirm the presence and arrangement of different functional groups and aromatic rings, thereby verifying the synthesized structure. njpas.com.ngacs.orgsci-hub.seicrc.ac.irresearchgate.net

While specific NMR data solely for Disperse Brown 5 is not provided in the search results, general applications of NMR in disperse dye characterization are highlighted. For instance, ¹H NMR spectra of synthesized disperse dyes show characteristic signals for methylene (B1212753) protons and aromatic protons, confirming the presence of these structural features. njpas.com.ngicrc.ac.ir ¹³C NMR provides information about the carbon skeleton. njpas.com.ngicrc.ac.irresearchgate.net

Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis

FTIR spectroscopy is used to identify the characteristic functional groups present in the Disperse Brown 5 molecule by analyzing the absorption of infrared radiation at specific wavelengths. evitachem.com Different functional groups vibrate at distinct frequencies, resulting in characteristic absorption bands in the IR spectrum. njpas.com.ngasianpubs.orgacs.orgiosrjournals.orgicrc.ac.irresearchgate.net

For azo dyes like Disperse Brown 5, key functional groups include the azo group (-N=N-), aromatic C=C stretching vibrations, and potentially C-N, C-O, and C-H stretching vibrations depending on the specific substituents. njpas.com.ngasianpubs.orgiosrjournals.orgicrc.ac.irresearchgate.net FTIR spectra of synthesized azo dyes typically show a characteristic azo band around 1500 cm⁻¹ or 1510-1537 cm⁻¹. njpas.com.ngasianpubs.orgicrc.ac.irnih.gov Aromatic C=C stretching vibrations are often observed around 1400-1600 cm⁻¹. njpas.com.ngasianpubs.orgiosrjournals.orgicrc.ac.irresearchgate.net

Ultraviolet-Visible (UV-Vis) Spectroscopy for Chromophore Analysis

UV-Vis spectroscopy is employed to study the electronic transitions within the Disperse Brown 5 molecule, particularly those associated with the chromophore (the part of the molecule responsible for color). evitachem.comasianpubs.orgajol.info Azo dyes exhibit strong absorption in the UV-Vis region due to the π→π* and n→π* electronic transitions of the azo group and the conjugated aromatic systems. njpas.com.ngicrc.ac.irdocbrown.info

The UV-Vis spectrum of Disperse Brown 5 shows absorption maxima (λmax) that correlate with its brown color. ajol.info The specific λmax values are influenced by the extent of conjugation and the presence of electron-donating or electron-withdrawing substituents on the aromatic rings. docbrown.info Research on other disperse dyes indicates that UV-Vis spectra show absorption bands in the UV region (B-band) and the visible region (Q-band). ajol.info The Q-band, typically in the range of 400-800 nm, is responsible for the observed color. ajol.infodocbrown.info Computational studies on related disperse dyes suggest that nitro groups can shift absorption to longer wavelengths, contributing to brown hues.

Mass Spectrometry (MS) Techniques for Molecular Weight Determination and Fragmentation Analysis

Mass spectrometry (MS) plays a crucial role in the structural elucidation and characterization of disperse dyes, including Disperse Brown 5. Techniques such as High-Performance Liquid Chromatography coupled with linear ion trap mass spectrometry (HPLC-LIT/MS) are effective for assessing structural purity. High-resolution mass spectrometry (HRMS) can be employed to analyze degradation products and map electron transfer pathways.

MS provides information on the molecular weight of the compound by measuring the mass-to-charge ratio (m/z) of its ions. Fragmentation analysis, often achieved through techniques like tandem mass spectrometry (MS/MS), involves the collision-induced dissociation of parent ions into smaller fragment ions. Analysis of the fragmentation pattern provides valuable insights into the structural connectivity and the presence of specific functional groups within the molecule.

While general applications of MS in disperse dye analysis are documented, specific detailed mass spectral data or fragmentation analysis research findings solely focused on Disperse Brown 5 were not extensively available in the search results. However, studies on structurally similar azo disperse dyes demonstrate the utility of MS in confirming molecular structures and identifying fragmentation pathways researchgate.netsapub.orgsapub.orgajol.info. For example, mass spectrometry has been used to investigate the structures of new azo disperse dyes derived from 4-hydroxycoumarin, providing m/z values for the molecular ion and characteristic fragments sapub.org.

Crystallographic Analysis of Disperse Brown 5 Polymorphism and Crystal Structures

Crystallographic analysis, particularly X-ray diffraction, is a powerful technique for determining the arrangement of molecules within a crystal lattice, providing detailed information about crystal structures and polymorphism. Polymorphism is the phenomenon where a compound can exist in more than one crystalline form, each with a distinct crystal structure and potentially different physical properties such as solubility and stability. wikipedia.orgrsc.orgrsc.orgacs.org

While the general principles of polymorphism and the application of techniques like X-ray crystallography and solid-state Nuclear Magnetic Resonance (NMR) for its detection and characterization in organic compounds, including dyes, are well-established wikipedia.orgrsc.orgrsc.orgacs.orgacs.org, specific detailed crystallographic data, including information on polymorphism or specific crystal structures of Disperse Brown 5, were not prominently featured in the search results. Studies on other disperse dyes, such as C.I. Disperse Brown 1, have utilized X-ray crystal structure analysis to determine their molecular arrangement in the solid state acs.org.

Polymorphism can be detected and studied using various experimental methods, including powder X-ray diffraction (PXRD), differential scanning calorimetry (DSC), and solid-state NMR spectroscopy. wikipedia.orgrsc.orgacs.org Computational methods, such as crystal structure prediction (CSP) and density functional theory (DFT) calculations, are also employed to predict potential polymorphs and complement experimental findings. wikipedia.orgrsc.orgrsc.org

The absence of specific crystallographic data for Disperse Brown 5 in the immediate search results suggests that detailed studies on its crystal structures or polymorphism may be less common in the readily available literature compared to its synthesis and general characterization as a dye.

Compound Names and PubChem CIDs

Interactions of Disperse Brown 5 with Polymeric Substrates and Material Performance

Fundamental Mechanisms of Disperse Brown 5 Adsorption onto Hydrophobic Fibers

The dyeing of hydrophobic fibers like polyester (B1180765) with disperse dyes such as Disperse Brown 5 relies on physical adsorption mechanisms evitachem.comcolourinn.in. Unlike natural fibers that form chemical bonds with dyes, synthetic fibers interact through physical forces colourinn.in. The process involves the dye molecules, present in a fine aqueous dispersion, adsorbing onto the fiber surface and then diffusing into the fiber matrix colourinn.inchemicalbook.com. The hydrophobic nature of disperse dyes makes them particularly attracted to non-polar fibers like polyester colourinn.in.

Role of Van der Waals Forces and Hydrogen Bonding in Dye-Fiber Affinity

The primary forces of attraction between disperse dyes and synthetic fibers are hydrogen bonding and Van der Waals forces evitachem.comcolour.networkresearchgate.netscribd.com. While these secondary bonds are not as strong as the covalent bonds formed by reactive dyes, they are sufficient for achieving good wash fastness properties, partly because both the dye and the synthetic fibers are hydrophobic colour.networkresearchgate.net. Disperse dye molecules often contain functional groups such as –NH₂, substituted –NH₂, or –OH groups that can participate in hydrogen bonding with the fiber researchgate.net. Van der Waals forces also play a significant role in holding the dye within the fiber structure researchgate.net. The affinity of disperse dyes towards polyester fibers can be attributed to a variety of intermolecular forces, with hydrogen bonding often predominating, although Van der Waals forces also contribute researchgate.net.

Influence of Fiber Morphology and Polymer Matrix on Dye Uptake

The morphology of the fiber, including its structure and the nature of the polymer matrix, significantly influences dye uptake niscpr.res.in. Polyester fibers, for instance, have a compact structure iosrjournals.org. During the dyeing process, typically conducted at high temperatures (often above 120°C for polyester), the heat causes the synthetic fibers to expand, creating microvoids that allow dye molecules to penetrate the fiber structure colourinn.inchemicalbook.com. The amorphous regions within the polyester fiber expand, forming spaces large enough to accommodate the dye molecules chemicalbook.com. Factors such as the degree of fiber stretch and the temperature of drawing can affect dyeability; drawing generally decreases dyeability by reducing the amount of amorphous region available for dye uptake niscpr.res.in. The glass transition temperature (Tg) of the polymer also plays a role, as the fiber becomes readily dyeable when the glass transition temperature is reached researchgate.net. The size and polarity of the dye molecule, as well as the surface chemistry and pore structure of the adsorbent (fiber), also influence adsorption mdpi.com.

Data on the influence of fiber morphology on dye uptake for C.I. Disperse Brown (a general category that includes Disperse Brown 5) on different polyester fibers with varying draw ratios has been studied. For example, research has shown that increasing the draw ratio of poly(ethylene terephthalate) (PET) and other copolyester fibers can lead to a decrease in the uptake of C.I. Disperse Brown dyes niscpr.res.in.

Table 1: Influence of Draw Ratio on Dye Uptake of C.I. Disperse Brown

Fiber Type	Draw Ratio	Dye Uptake ( g/100g fiber)
PET	2	Data not available in snippets
PET	5	Decrease observed niscpr.res.in
HI fibers	2	Data not available in snippets
HI fibers	5	Dramatic decrease observed niscpr.res.in

Note: Specific numerical data for Disperse Brown 5 across different draw ratios was not consistently available in the provided snippets, but the trend of decreased uptake with increased draw ratio for Disperse Brown dyes in general was reported.

Thermoreactive Behavior and Sublimation Phenomena of Disperse Brown 5

Disperse dyes, including Disperse Brown 5, have the ability to undergo sublimation, transitioning directly from a solid to a gas phase upon heating inflibnet.ac.inmdpi.comblogspot.com. This property is utilized in processes like transfer printing inflibnet.ac.in. However, it also means that dyed textiles can experience color loss or staining of adjacent fibers during high-temperature treatments such as heat setting, durable pleating, ironing, or thermal fixation of prints inflibnet.ac.inblogspot.comcolorfuldyes.com. The thermal mobility of disperse dyes is an inherent physical property colorfuldyes.com. During high-temperature dry heat treatment, the polyester fiber structure relaxes, and dye molecules with high kinetic energy can migrate from within the fiber to the surface colorfuldyes.com. The presence of non-ionic additives or surfactants on the fiber surface can exacerbate this phenomenon, leading to the accumulation of dye on the surface and a decrease in fastness properties colorfuldyes.com. Sublimation fastness is a critical requirement for dyed polyester materials blogspot.com.

Photostability and Mechanisms of Photodegradation on Substrates

The photostability of disperse dyes refers to their resistance to fading or degradation when exposed to light inflibnet.ac.in. The light fastness of textiles colored with disperse dyes is generally considered fair to good inflibnet.ac.in. The photobleaching mechanism of dyes is complex, but it primarily involves the dye molecules absorbing photons, becoming excited, and undergoing photochemical reactions that break down their structure, leading to discoloration utstesters.com. The light fastness of dyed fabrics is influenced by the chemical structure of the dye, its aggregation state, bonding state, and combinations with other dyes utstesters.com. The depth of dyeing can also play a role; darker shades often exhibit better light fastness due to greater aggregation of dye molecules, which reduces the surface area exposed to light, air, and moisture utstesters.com. The type of substrate can also have a strong influence on the photodegradation mechanism researchgate.net. For some disperse dyes, color loss or degradation may be partly due to physical changes in the dispersion rather than solely chemical degradation epa.gov.

Evaluation of Color Fastness Properties and Mechanisms of Resistance to External Stimuli

Color fastness is a crucial property for dyed textiles, indicating their resistance to various external stimuli such as washing, light, rubbing, and perspiration evitachem.comresearchgate.netmade-in-china.comresearchgate.net. Disperse Brown 5 is noted for its excellent fastness properties evitachem.commade-in-china.com. The fastness properties of disperse dyes are influenced by factors such as the solubility of the dye and the nature of the fiber inflibnet.ac.in.

Wash Fastness Mechanisms

Wash fastness refers to the ability of a dyed material to retain its color after washing evitachem.cominflibnet.ac.inresearchgate.net. Disperse dyes generally exhibit moderate to good wash fastness on synthetic fibers like polyester inflibnet.ac.in. The mechanism behind the good wash fastness of disperse dyes on hydrophobic fibers is primarily due to the dye molecules being physically retained within the fiber structure after diffusion colourinn.inchemicalbook.com. Once the dyeing process is complete and the fiber cools, the fiber structure contracts, effectively encasing the dye molecules within the solid fiber chemicalbook.com. The low solubility of disperse dyes in water also contributes to their resistance to removal during washing inflibnet.ac.iniosrjournals.org. While hydrogen bonding and Van der Waals forces are the main attractions, the hydrophobic nature of both the dye and the fiber prevents the dye from being easily washed out by water colour.network.

Research findings on the wash fastness of disperse dyes, which would apply to Disperse Brown 5, indicate that they often show good to excellent wash fastness on polyester fabric researchgate.netorientjchem.orgsapub.org. For instance, some studies on novel disperse azo dyes applied to polyester fibers reported very good to excellent washing fastness properties sapub.org. Another study comparing different dye types on microcrystalline cellulose (B213188) found that disperse dyes had higher wash fastness ratings than reactive and direct dyes, attributed to their sparingly soluble nature and small molecular size allowing them to be firmly held within the fiber's microscopic pores iosrjournals.org.

Table 2: Representative Wash Fastness Ratings for Disperse Dyes on Polyester

Dye Type	Substrate	Wash Fastness Rating (ISO Scale)	Source
Disperse Dyes	Polyester	Moderate to Good (3-4 average)	inflibnet.ac.in
Disperse Dyes	Polyester	Very Good to Excellent	sapub.org
Disperse Brown 1	Polyester	4-5	mamtaexim.com
Disperse Brown S-2BL	Polyester	4-5	mamtaexim.com

Note: Wash fastness is typically rated on a scale, often 1 to 5 or 1 to 8, where a higher number indicates better fastness. ISO standards like ISO 105 C03 are used for evaluation researchgate.net. The specific rating for Disperse Brown 5 was not found, but data for other Disperse Brown dyes and general disperse dyes on polyester are provided.

Rub Fastness Mechanisms

Rub fastness refers to the resistance of a colored material to the transfer of colorant to an undyed material by mechanical rubbing. For Disperse Brown 5 on polymeric substrates like polyester, good rub fastness is achieved when the dye is effectively absorbed and fixed within the internal structure of the fiber, rather than remaining loosely bound on the surface nih.gov.

The dyeing process for polyester typically involves high temperatures (around 130°C) uni.lu. This thermal energy increases the mobility of polymer chains, expanding the amorphous regions of the fiber and allowing the small, non-ionic Disperse Brown 5 molecules to diffuse into the fiber interior uni-freiburg.dechemicalbook.com. Once inside, the dye molecules are held in place by intermolecular forces with the polymer chains. Effective diffusion and penetration are key to achieving good rub fastness, as dye molecules deeply embedded within the fiber are less likely to be dislodged by mechanical friction compared to those residing on the surface nih.gov.

Factors influencing rub fastness include the depth of dye penetration, the physical state of the dye within the fiber (molecularly dispersed vs. aggregated particles), and the presence of residual chemicals or unfixed dye on the fiber surface after dyeing and finishing processes. Inadequate washing-off after dyeing can leave unfixed dye on the surface, leading to poor rub fastness. Thermal migration, a phenomenon where disperse dyes can move towards the fiber surface during heat treatments or prolonged storage at elevated temperatures, can also negatively impact rub fastness by increasing the amount of dye available for transfer by rubbing.

Typical rub fastness ratings for disperse dyes on polyester, evaluated using methods like ISO 105-X12 uni-freiburg.de, often range from good to excellent (e.g., grades 4-5 on the grey scale) nih.gov. For instance, Disperse Brown HXF, a related disperse brown dye, has been reported to have a rub fastness rating of 4, while another source indicates a rating of 4-5 for C.I. Disperse Brown 5 itself.

Table 1: Representative Rub Fastness Ratings for Disperse Dyes on Polyester

Dye Type	Substrate	Test Method	Rub Fastness (Grey Scale)	Source
Disperse Brown 5	Polyester	ISO 105-X12	4-5
Disperse Brown HXF	Polyester	ISO 105-X12	4
Novel Disperse Dyes	Polyester	ISO 105-X12	4-5 (Good to Excellent)	nih.gov
Disperse Dyes	Polyester	AATCC 8	4-5

Note: Ratings are based on the grey scale for staining, where 5 indicates no staining and 1 indicates heavy staining.

Light Fastness Mechanisms

Light fastness describes the resistance of a colored material to fading or color change when exposed to light. For Disperse Brown 5 on polymeric substrates, light fastness is a critical performance characteristic influenced by the interaction of light energy with the dye molecule within the fiber matrix.

The primary mechanism of fading for disperse dyes involves photochemical degradation of the chromophore, often initiated by the absorption of light photons, particularly in the UV and visible regions of the spectrum. This absorbed energy can promote the dye molecule to an excited state, which can then undergo various chemical reactions, including photo-oxidation or photo-reduction, leading to the breakdown or alteration of the chromophoric system responsible for the color.

Several factors inherent to the dye structure and the dye-fiber system influence light fastness:

Chemical Structure of the Dye: The inherent stability of the dye molecule to light is paramount. The presence and position of specific functional groups, such as nitro (-NO2) and azo (-N=N-) groups in Disperse Brown 5, influence its susceptibility to photochemical degradation. Electron-withdrawing groups can impact light fastness.

Dye Aggregation: The state of the dye within the fiber (whether it exists as individual molecules or aggregates) affects its light fastness. Aggregated dye molecules are generally more resistant to fading than well-dispersed individual molecules, as the energy absorbed by surface molecules can be dissipated within the aggregate.

Fiber Properties: The nature of the polymeric substrate, such as its UV absorption characteristics and its ability to provide a protective environment for the dye, plays a role. Polyester fibers themselves can offer some UV screening.

Environmental Factors: The presence of oxygen and moisture in the atmosphere significantly influences photochemical reactions. Photo-oxidation, involving the reaction of the excited dye with oxygen, is a common fading pathway. Humidity can also affect fading rates.

Dye Concentration: The depth of shade can influence apparent light fastness, with deeper shades sometimes appearing to fade less quickly initially, although the total amount of dye degraded may be higher.

Light fastness is typically assessed using standardized methods such as AATCC Test Method 16 or ISO 105-B02, which involve exposing dyed samples to controlled light sources and comparing the color change to a set of blue wool standards. Ratings are assigned on a scale, often 1 to 8, where 8 indicates the highest light fastness nih.gov. Disperse Brown 5 and similar disperse brown dyes on polyester generally exhibit good to excellent light fastness, with reported ratings often in the range of 5-6 or higher nih.gov. One source specifically lists a light fastness rating of 5-6 for C.I. Disperse Brown 5, while Disperse Brown HXF is reported with a rating of 6.

Table 2: Representative Light Fastness Ratings for Disperse Dyes on Polyester

Dye Type	Substrate	Test Method	Light Fastness (Blue Wool Scale)	Source
Disperse Brown 5	Polyester	ISO Standard	5-6
Disperse Brown HXF	Polyester	Insolation Standard	6
Novel Disperse Dyes	Polyester	Standard	6-8 (Good to Excellent)	nih.gov
Disperse Dyes	Polyester	AATCC 16A	4-5 (Fair to Good)
Disperse Dyes	Polyester	AATCC 16A	4-5

Note: Ratings are based on the blue wool scale, where 8 indicates the highest fastness and 1 indicates the lowest fastness.

In-depth Analysis of Disperse Brown 5 Remediation Hindered by Lack of Specific Research Data

A comprehensive review of scientific literature reveals a significant gap in the environmental research concerning the chemical compound Disperse Brown 5. While extensive studies exist for the broader category of disperse dyes and other specific dye compounds, detailed research focusing solely on the environmental fate and remediation of Disperse Brown 5 is not publicly available. Consequently, a thorough and scientifically accurate article detailing its adsorption mechanisms, kinetic modeling, and the development of specific adsorbent materials, as per the requested outline, cannot be generated at this time.

The field of environmental science has well-established methodologies for evaluating the removal of dye pollutants from aqueous systems. These include in-depth studies of adsorption isotherms and kinetic rate equations, which are crucial for understanding the efficiency and mechanisms of different adsorbents.

Adsorption Isotherm Studies, such as the Langmuir, Freundlich, Temkin, and Dubinin-Radushkevich models, are fundamental in describing the equilibrium characteristics of adsorption. These models provide insights into whether the adsorption occurs on a homogenous or heterogeneous surface, the maximum adsorption capacity, and the nature of the adsorption process (physical or chemical). For many dyes, researchers have meticulously determined the constants and coefficients for these isotherms on various adsorbent materials.

Kinetic Rate Equation Analysis, including pseudo-first-order, pseudo-second-order, and intra-particle diffusion models, is employed to understand the rate at which a dye is removed from a solution. This analysis helps in determining the controlling steps of the adsorption process, which is vital for designing efficient wastewater treatment systems.

Furthermore, the study of Thermodynamic Parameters such as Gibbs free energy (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°) reveals the spontaneity, thermal nature, and randomness of the adsorption process. This information is critical for optimizing the operational conditions for dye removal.

The development of Novel Adsorbent Materials is a key area of research for dye remediation. This includes the characterization and application of:

Carbon-Based Adsorbents like activated carbon and biochar, which are known for their high surface area and porosity.

Mineral-Based Adsorbents such as bentonite (B74815) clay, which are often favored for their low cost and natural abundance.

While a wealth of data exists for numerous other dyes within these research areas, the absence of specific studies on Disperse Brown 5 prevents the creation of detailed data tables and the reporting of specific research findings for this particular compound. The scientific community has not yet published in-depth research on the adsorption behavior of Disperse Brown 5 that would allow for a comprehensive analysis as requested.

Environmental Fate and Remediation Strategies for Disperse Brown 5

Adsorption Mechanisms and Kinetic Modeling for Disperse Brown 5 Removal from Aqueous Systems

Development and Characterization of Novel Adsorbent Materials

Polymeric and Composite Adsorbents

The removal of disperse dyes like Disperse Brown 5 from wastewater through adsorption is a widely researched and effective method due to its simplicity and efficiency. scirp.org Polymeric and composite materials are particularly promising due to their high surface area, tunable properties, and potential for regeneration. murdoch.edu.au

Various adsorbents have been developed and tested for the removal of dyes from textile effluents. These materials often leverage a combination of natural polymers, synthetic polymers, and other materials to create composites with enhanced adsorption capabilities.

Polymer/Clay Composites: These materials combine the flexibility and functional groups of polymers (e.g., polyacrylamide, PVA) with the layered structure of clays (B1170129) (e.g., montmorillonite, bentonite). mdpi.comresearchgate.net This synergy creates a versatile adsorbent with a high surface area and multiple interaction mechanisms, including hydrogen bonding, ion exchange, and electrostatic attractions, which are effective for binding a wide range of dye molecules. researchgate.net

Chitosan-Based Adsorbents: Chitosan (B1678972), a biodegradable polymer derived from chitin, is a non-toxic and effective biosorbent for azo dyes. orientjchem.orgscispace.com Its amine and hydroxyl groups provide active sites for dye adsorption. scispace.com The efficacy of chitosan can be enhanced by creating composites, such as bimetallic chitosan particles, which have shown a synergistic effect in the adsorption of azo dyes, significantly increasing removal efficiency compared to chitosan or the bimetal alone. nih.gov Cross-linking chitosan with agents like glutaraldehyde (B144438) can also improve its adsorption capacity for azo dyes. researchgate.net

Cyclodextrin Polymers (CDPs): Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. This unique structure allows them to form inclusion complexes with dye molecules, effectively trapping them. semanticscholar.org CDPs can be grafted onto other materials like silica (B1680970) gel or magnetic particles to create robust adsorbents. nih.gov These polymers have demonstrated high adsorption performance for azo dyes, with the primary mechanism being host-guest interactions. semanticscholar.org

Activated Carbon Composites: Activated carbon is a well-known adsorbent, and its properties can be enhanced by creating composites with polymers. scirp.org For instance, an activated carbon/polyamide nanocomposite has been shown to be effective in the remediation of industrial dye waste. rsc.org Activated carbon derived from various biomass sources has been successfully used to remove different disperse dyes, including Disperse Orange 25, Disperse Red 167, and Disperse Blue 56. scirp.org

The adsorption performance of these materials is influenced by several factors, including the solution's pH, temperature, initial dye concentration, and the adsorbent's surface chemistry. murdoch.edu.au For example, the adsorption of the azo dye Congo Red onto chitosan is highly dependent on pH, with acidic conditions generally favoring higher removal percentages. orientjchem.org

Biological Degradation and Bioremediation of Disperse Brown 5

Bioremediation presents an environmentally friendly and cost-effective alternative to conventional physicochemical methods for treating dye-contaminated wastewater. nih.gov This approach utilizes the metabolic capabilities of microorganisms, such as bacteria and fungi, or their enzymes to break down complex dye molecules into simpler, less toxic compounds. rdd.edu.iq

Enzymatic Decolorization and Degradation Pathways

The breakdown of azo dyes like Disperse Brown 5 is often initiated by enzymes that catalyze the cleavage of the characteristic azo bond (-N=N-). researchgate.net This initial step leads to the decolorization of the dye and the formation of aromatic amines, which can be further degraded. Ligninolytic enzymes are particularly effective in this process. rdd.edu.iq

Ligninolytic enzymes, primarily produced by white-rot and some brown-rot fungi, are key players in the degradation of a wide range of recalcitrant organic pollutants, including synthetic dyes. semanticscholar.orgdocsdrive.com Their low substrate specificity allows them to act on diverse chemical structures. docsdrive.com

Laccases (Lac): These multi-copper oxidases catalyze the oxidation of phenolic and non-phenolic compounds while reducing molecular oxygen to water. semanticscholar.org They play a crucial role in the initial stages of degradation by oxidizing the phenolic units within dye structures. semanticscholar.org

Manganese Peroxidase (MnP): MnP is a heme-containing enzyme that requires hydrogen peroxide (H₂O₂) for its activity. bibliotekanauki.pl It oxidizes Mn(II) to Mn(III), which then acts as a powerful oxidizing agent, capable of degrading a variety of phenolic and non-phenolic compounds, making it a crucial enzyme for dye decolorization. bibliotekanauki.plresearchgate.netnih.gov

Lignin Peroxidase (LiP): LiP is another H₂O₂-dependent heme peroxidase that can oxidize non-phenolic aromatic compounds with high redox potentials. researchgate.net It is a key enzyme in the ligninolytic systems of fungi like Phanerochaete chrysosporium. researchgate.net

The degradation of azo dyes by these enzymes involves the formation of a cation radical, which subsequently undergoes further reactions, leading to the breakdown of the molecule. researchgate.net

The efficiency of enzymatic degradation is dependent on the activity of the enzymes, which is influenced by environmental conditions. Characterizing these parameters is essential for optimizing bioremediation processes. Enzyme activity is typically measured spectrophotometrically, and kinetic parameters like the Michaelis-Menten constant (Km) and maximum reaction velocity (Vmax) are determined to understand the enzyme's affinity for its substrate. scientific.net

Studies on lignolytic enzymes from brown rot fungi have shown that maximum activities are often achieved at specific pH and temperature ranges. For instance, enzymes produced by Coniophora puteana and Daedalea dickinsii showed maximum activities at 30°C and a pH of 6.5. scientific.net The presence of certain metal ions, such as Ca, Mg, Zn, and Fe, can also enhance enzymatic production and activity. researchgate.net

Table 1: Optimal Conditions for Ligninolytic Enzyme Activity from Brown Rot Fungi

Fungal Strain	Enzyme	Optimal pH	Optimal Temperature (°C)	Reference
Coniophora puteana IEBL-1	Ligninolytic Enzymes	6.5	30	scientific.net
Daedalea dickinsii IEBL-2	Ligninolytic Enzymes	6.5	30	scientific.net

Microbial Decolorization by Fungal and Bacterial Strains (e.g., Brown Rot Fungi)

A diverse range of microorganisms have demonstrated the ability to decolorize and degrade disperse dyes. Both fungal and bacterial strains have been identified as effective agents for bioremediation.

Fungal Decolorization: Fungi, particularly white-rot and brown-rot varieties, are highly effective dye degraders due to their production of potent extracellular ligninolytic enzymes. researchgate.netscientific.net The brown rot fungus Daedalea dickinsii has been shown to decolorize disperse dyes by up to 85% when provided with appropriate nutritional sources. researchgate.net Research on several brown rot fungi, including Coniophora puteana and Daedalea dickinsii, confirmed their potential for biodegrading various disperse dyes, with degradation efficiencies reaching 70-80%. scientific.net

Bacterial Decolorization: Various bacterial species isolated from textile effluent and contaminated soil have shown significant dye decolorization capabilities. Enterobacter gergoviae, isolated from textile effluent, was able to decolorize a disperse brown dye by over 90%. mdpi.com Similarly, a strain of Bacillus sp. (VUS) completely degraded Disperse Brown 3REL within 8 hours under static anoxic conditions. mdpi.com Microbial consortia, combining different strains, can also be more effective than pure cultures due to complementary metabolic activities. orientjchem.org A consortium of Galactomyces geotrichum and Bacillus sp. was effective in degrading Disperse Brown 3REL. orientjchem.org

Optimization of Bioremediation Processes under Varied Environmental Conditions

The efficiency of microbial bioremediation is highly dependent on environmental parameters. Optimizing these conditions is critical for achieving maximum degradation rates in practical applications. Key parameters include pH, temperature, availability of carbon and nitrogen sources, and the presence of salts.

pH: Most microorganisms have an optimal pH range for growth and enzymatic activity. For instance, Pseudomonas aeruginosa showed the highest degradation of Brown 706 dye at a neutral pH of 7. ekb.eg Enterobacter gergoviae was effective over a wider pH range of 7.0 to 10.0. mdpi.com

Temperature: Temperature significantly affects microbial metabolism. The optimal temperature for the degradation of Brown 706 by P. aeruginosa was found to be 37°C. ekb.eg For Enterobacter gergoviae, a suitable temperature range was 25°C to 39°C. mdpi.com

Carbon and Nitrogen Sources: The addition of supplementary carbon and nitrogen sources can often enhance the rate of dye decolorization. The addition of glucose and urea (B33335) increased the degradation rate of Disperse Brown 21 by Enterobacter gergoviae. mdpi.com Similarly, for P. aeruginosa, glucose supplementation at 0.5 g per 15 mL resulted in high degradation of Brown 706 dye. ekb.eg

Salinity: Textile effluents often have high salt concentrations, which can inhibit microbial activity. However, some strains can tolerate certain levels of salt. Pseudomonas aeruginosa showed optimal degradation of Brown 703 at a low NaCl concentration of 0.1 g, with efficiency decreasing at higher concentrations due to plasmolysis of the bacterial cells. rsc.org

Table 2: Optimized Conditions for Bacterial Decolorization of Disperse Brown Dyes

Bacterial Strain	Dye	Optimal pH	Optimal Temp. (°C)	Decolorization Efficiency (%)	Key Findings	Reference
Enterobacter gergoviae	Disperse Brown 21	7.0 - 10.0	25 - 39	>90%	Addition of glucose and urea enhances decolorization.	mdpi.com
Bacillus sp. VUS	Disperse Brown 3REL	6.5 - 12.0	40	100% (in 8h)	Degradation occurs under static anoxic conditions.	mdpi.com
Pseudomonas aeruginosa	Brown 706	7.0	37	73.9%	Optimal glucose (0.5g) and NaCl (0.1g) concentrations identified.	ekb.eg
Pseudomonas aeruginosa	Brown 703	-	38	45.5%	High salt concentrations inhibit degradation.	rsc.org

Advanced Oxidation Processes (AOPs) for Disperse Brown 5 Mineralization

Advanced Oxidation Processes (AOPs) are a set of water treatment methods that rely on the in-situ generation of highly reactive hydroxyl radicals (•OH) to oxidize a broad spectrum of organic pollutants, including recalcitrant dyes like Disperse Brown 5. researchgate.net These processes are particularly effective in breaking down the complex aromatic structures of such dyes, leading to their complete mineralization into simpler, less harmful substances such as carbon dioxide and water. researchgate.net

Electrocoagulation (EC) is an electrochemical technique that employs the in-situ generation of coagulants through the electrolytic dissolution of a sacrificial anode, typically made of aluminum (Al) or iron (Fe). dergipark.org.trrsc.org When a direct current is applied, the anode releases metal ions (Al³⁺ or Fe²⁺/Fe³⁺) into the wastewater. dergipark.org.tr These ions then hydrolyze to form various monomeric and polymeric metal hydroxide (B78521) species, which act as effective coagulants. dergipark.org.tr These coagulants destabilize and aggregate the suspended dye particles, leading to their removal from the solution through precipitation and flotation, the latter being aided by the simultaneous production of hydrogen gas at the cathode. dergipark.org.trrsc.org

The efficiency of the electrocoagulation process for Disperse Brown 5 removal is significantly influenced by several operational parameters, including the choice of electrode material, current density, pH, and conductivity of the solution. dergipark.org.tr Studies have shown that both aluminum and iron electrodes are effective in the decolorization of Disperse Brown dye solutions. dergipark.org.tr

Optimization of electrode materials is crucial for maximizing removal efficiency and minimizing operational costs. While aluminum and iron are the most commonly used materials, research has explored other combinations to enhance performance and address issues like electrode passivation. rsc.orgijcce.ac.ir For instance, the use of a Titanium (Ti)-Aluminium (Al) electrode pair has been investigated for the degradation of disperse dyes, demonstrating high removal efficiency. ijcce.ac.ir

Table 1: Effect of Electrode Material on Disperse Dye Removal by Electrocoagulation

Electrode Combination	Target Dye	Maximum Removal Efficiency (%)	Reference
Aluminum (Al)	Disperse Brown	Not specified	dergipark.org.tr
Iron (Fe)	Disperse Brown	Not specified	dergipark.org.tr
Titanium (Ti)-Aluminium (Al)	Disperse Orange 30	97	ijcce.ac.ir
Stainless Steel (SS)	Mixture of three azo dyes	99 (color), 81.9 (COD)	rsc.org

This table is interactive. Click on the headers to sort the data.

Photocatalytic degradation is an AOP that utilizes a semiconductor catalyst, most commonly titanium dioxide (TiO₂), and a light source (typically UV) to generate hydroxyl radicals. mdpi.comacs.org When TiO₂ is irradiated with photons of energy equal to or greater than its band gap, electrons are excited from the valence band to the conduction band, creating electron-hole pairs. acs.orgresearchgate.net These charge carriers then react with water and oxygen to produce highly reactive species like hydroxyl radicals (•OH) and superoxide (B77818) radicals (O₂•⁻), which in turn attack and degrade the organic dye molecules. acs.orgresearchgate.net

The efficiency of this process is dependent on factors such as catalyst dosage, pH of the solution, and illumination time. d-nb.infoopensciencepublications.com Research has demonstrated that TiO₂ photocatalysis can be effectively used for the degradation of various dyes. opensciencepublications.com Increasing the catalyst dose generally enhances the degradation rate up to an optimal point, beyond which the effect may plateau due to light scattering and particle agglomeration. d-nb.info The pH of the solution also plays a critical role, with acidic conditions often favoring the degradation of many dyes. d-nb.infoopensciencepublications.com

Table 2: Research Findings on Photocatalytic Degradation of Dyes using TiO₂

Target Dye	Catalyst	Light Source	Maximum Degradation Efficiency (%)	Optimal pH	Reference
Remazol Brown	Nanocrystalline TiO₂	UV	96.6 (with ozone)	3	d-nb.info
Alizarin Red S	TiO₂	16 W Mercury Lamp	94.1	3	opensciencepublications.com
Bismarck Brown R	TiO₂	16 W Mercury Lamp	91.4	3	opensciencepublications.com

This table is interactive. Click on the headers to sort the data.

The Fenton process involves the reaction of hydrogen peroxide (H₂O₂) with ferrous ions (Fe²⁺) in an acidic medium to generate hydroxyl radicals. nih.govmdpi.com This process is known for its high efficiency in degrading a wide range of organic pollutants. nih.govmdpi.com The reaction is initiated by the catalytic decomposition of H₂O₂ by Fe²⁺. mdpi.com

The photo-Fenton process is an enhancement of the conventional Fenton process, where the reaction mixture is exposed to UV or visible light. mdpi.comresearchgate.net This irradiation accelerates the regeneration of Fe²⁺ from Fe³⁺ and also promotes the photolysis of H₂O₂, leading to the generation of additional hydroxyl radicals. mdpi.comresearchgate.net This results in a significantly higher degradation and mineralization rate compared to the Fenton process alone. researchgate.net The optimal pH for both Fenton and photo-Fenton processes is typically around 3. nih.govresearchgate.net

Studies on various disperse and reactive dyes have demonstrated the high efficacy of these processes. For instance, the Fenton process achieved significant color and chemical oxygen demand (COD) removal for Disperse Yellow 119 and Disperse Red 167. researchgate.net The photo-Fenton process further enhanced these removal efficiencies. researchgate.net

Table 3: Comparison of Fenton and Photo-Fenton Processes for Dye Degradation

Process	Target Dye	Color Removal (%)	COD Removal (%)	Reference
Fenton	Disperse Yellow 119	98.6	90.8	researchgate.net
Photo-Fenton	Disperse Yellow 119	99.1	98.3	researchgate.net
Fenton	Disperse Red 167	97.8	97.7	researchgate.net
Photo-Fenton	Disperse Red 167	99.3	98.4	researchgate.net
Fenton	Reactive Black 5	97.5	21.6	researchgate.net
Photo-Fenton	Reactive Black 5	98.1	46.4	researchgate.net

This table is interactive. Click on the headers to sort the data.

Ozonation is another powerful AOP that utilizes the strong oxidizing potential of ozone (O₃) to break down organic pollutants. rsisinternational.org Ozone can react with organic compounds either directly through molecular ozone attack or indirectly through the generation of hydroxyl radicals, particularly at higher pH values. rsisinternational.org While ozonation can be highly effective for color removal, it may have lower efficiency in reducing the chemical oxygen demand (COD), indicating incomplete mineralization. nih.gov

To enhance the degradation efficiency, ozone is often combined with other oxidants or energy sources, such as hydrogen peroxide (O₃/H₂O₂), UV radiation (O₃/UV), or persulfate (O₃/PMS). mdpi.commdpi.com These combined techniques promote the generation of a greater number of and more diverse reactive oxygen species, leading to improved degradation rates of refractory pollutants. mdpi.com For example, the O₃/UV process has been shown to be highly effective for the decolorization of Rhodamine B. mdpi.com The combination of ozone with peroxymonosulfate (B1194676) (PMS) can generate both hydroxyl and sulfate (B86663) radicals, resulting in faster degradation compared to ozonation alone. mdpi.com

A comparative study on the oxidation of disperse dyes showed that ozonation achieved up to 90% color reduction, but only a 10% removal of COD. nih.gov Combining UV with ozonation and persulfate has also been investigated and found to be a promising method for treating high concentrations of dyes. mdpi.com

Sonochemical degradation, or sonolysis, utilizes high-frequency ultrasound to induce acoustic cavitation—the formation, growth, and implosive collapse of microscopic bubbles in a liquid. mdpi.comnih.gov This collapse creates localized hot spots with extremely high temperatures and pressures, leading to the thermal decomposition of pollutants and the generation of reactive species like hydroxyl radicals from the sonolysis of water. mdpi.comresearchgate.net

The effectiveness of sonochemical degradation can be influenced by factors such as the frequency of the ultrasound, the power input, and the pH of the solution. mdpi.com Low-frequency ultrasound has been found to be less effective for dye bleaching when used alone, but its performance can be significantly improved in the presence of additives like nano-sized TiO₂. researchgate.net

Hybrid Treatment Systems for Comprehensive Removal and Degradation

Given the limitations of individual treatment methods, hybrid systems that combine different processes are often employed for the comprehensive removal and degradation of persistent pollutants like Disperse Brown 5. uow.edu.au These systems aim to leverage the strengths of each technology while mitigating their individual drawbacks. uow.edu.au

Another common hybrid approach involves combining membrane filtration with an AOP. uow.edu.au The membrane can effectively separate the dye from the effluent, producing a concentrated stream that can then be more efficiently treated by an AOP. uow.edu.au This approach can also help in recovering and reusing water and auxiliary chemicals. uow.edu.au Furthermore, integrating photocatalysis with membrane separation can address the issue of catalyst recovery in slurry-based systems. uow.edu.au

Adsorption is another process that can be effectively integrated into a hybrid system. It can be used as a primary treatment step to remove the bulk of the dye, followed by an AOP to degrade the remaining recalcitrant compounds. uow.edu.au

Advanced Analytical Methodologies for Disperse Brown 5 Detection and Quantification

Chromatographic Techniques for Separation and Identification

Chromatographic techniques are fundamental to the analysis of Disperse Brown 5, providing the necessary separation from matrix interferences and other dye components. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with mass spectrometry, are the primary tools for this purpose.

High-Performance Liquid Chromatography (HPLC) with Various Detectors (UV-Vis, DAD)

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of disperse dyes like Disperse Brown 5. Its ability to separate non-volatile and thermally labile compounds makes it ideal for dye analysis. The separation is typically achieved on a reverse-phase column, such as a C18, using a gradient elution of a buffered aqueous mobile phase and an organic solvent like acetonitrile (B52724) or methanol.

When coupled with a UV-Visible (UV-Vis) or a Diode-Array Detector (DAD), HPLC allows for both quantification and tentative identification of the dye. mdpi.comlcms.czttb.gov A DAD provides the added advantage of acquiring the full UV-Vis spectrum of the eluting compound, which can be compared against a spectral library for identification. mdpi.com For brown azo dyes, the maximum absorption wavelength (λmax) is expected in the visible region of the spectrum. For instance, a related azo dye, Disperse Red 19, which appears red, absorbs strongly in the blue-green region around 495 nm. docbrown.info

Table 1: Representative HPLC-DAD Conditions for Disperse Dye Analysis

Parameter	Condition
Column	Reverse-phase C18 (e.g., 4.6 mm x 150 mm, 5 µm)
Mobile Phase A	10 mmol/L Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	0 min: 40% B -> 7 min: 60% B -> 17 min: 98% B
Flow Rate	0.3 - 1.0 mL/min
Column Temperature	30 - 40°C
Injection Volume	5 - 10 µL

| Detection | DAD, monitoring a range from 210 to 800 nm |

This table represents typical starting conditions for the analysis of disperse dyes, which would be optimized for the specific analysis of Disperse Brown 5. lcms.czhitachi-hightech.com

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Trace Analysis and Metabolite Identification

For highly sensitive and selective detection, particularly at trace levels in complex environmental matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice. researchgate.net This technique couples the separation power of LC with the mass-resolving capability of a tandem mass spectrometer, allowing for the quantification of Disperse Brown 5 even in the presence of co-eluting substances. The analysis is typically performed in the Multiple Reaction Monitoring (MRM) mode, which provides excellent specificity and low detection limits. lcms.czshimadzu.comlabrulez.com

Table 2: Exemplary LC-MS/MS Parameters for Disperse Brown 1

Parameter	Value
Ionization Mode	ESI Positive/Negative
Capillary Voltage	0.7 kV
Source Temperature	150 °C
Desolvation Temperature	500 °C
Cone Voltage	53 V
MRM Transition 1 (Quantifier)	433.0 > 357.0
Collision Energy 1	37 eV
MRM Transition 2 (Qualifier)	433.0 > 197.1

| Collision Energy 2 | 31 eV |

Data adapted from a method for Disperse Brown 1, a structurally similar compound, and serves as a guide for the analysis of Disperse Brown 5. labrulez.comwaters.com

Furthermore, LC-MS/MS is a powerful tool for the identification of metabolites of azo dyes. It is known that azo dyes can be metabolized, particularly under anaerobic conditions, to form aromatic amines, which can be of toxicological concern. nih.gov LC-MS/MS can be used to identify these potential degradation products in environmental or biological samples.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Byproducts

Gas Chromatography-Mass Spectrometry (GC-MS) is a critical technique for the identification of volatile and semi-volatile organic compounds that may be present as impurities from the synthesis of Disperse Brown 5 or as byproducts of its thermal degradation. The dyeing of polyester (B1180765) with disperse dyes often occurs at high temperatures, which can lead to the partial decomposition of the dye molecule.

Pyrolysis-GC-MS (Py-GC-MS) is a specific application of this technique where the sample is heated to a high temperature in an inert atmosphere, and the resulting volatile fragments are separated and identified. Studies on other azo dyes have shown that thermal degradation can lead to the formation of various volatile compounds.

Table 3: Potential Volatile Byproducts of Azo Dye Thermal Degradation Identified by GC-MS

Azo Dye Studied	Pyrolysis Temperature	Identified Volatile Byproducts
C.I. Disperse Red 167	420°C - 600°C	Acetic acid, 1-amino-2-chloro-4-nitrobenzene, Carbon dioxide

This table summarizes findings from studies on the thermal degradation of other azo dyes, indicating the types of volatile byproducts that could potentially be formed from Disperse Brown 5 under similar conditions. semanticscholar.orgresearchgate.nettsu.edu

Spectrometric Methods for Quantification and Real-Time Monitoring

Spectrometric methods, particularly UV-Visible spectrophotometry, offer a rapid and cost-effective means for the quantification of Disperse Brown 5 in solution. This technique is based on the Beer-Lambert law, which relates the absorbance of a solution to the concentration of the analyte. A calibration curve is typically constructed by measuring the absorbance of a series of standard solutions of known concentrations at the wavelength of maximum absorbance (λmax).

In a more advanced application, spectrophotometry can be integrated into Flow Injection Analysis (FIA) systems for the real-time monitoring of the dyeing process. researchgate.net By continuously drawing a small sample from the dyebath and measuring its absorbance, the exhaustion of the dye onto the textile substrate can be tracked in real-time. fibre2fashion.comresearchgate.net This provides valuable data for optimizing dyeing parameters such as temperature, time, and auxiliary chemical concentrations to improve efficiency and reproducibility. autumnchem.com

Table 4: Key Parameters in Spectrometric Monitoring of Dye Exhaustion

Parameter	Description	Significance
Dye Concentration	Amount of dye remaining in the dyebath over time.	Directly indicates the rate and extent of dye uptake by the fabric.
Exhaustion Rate	The speed at which the dye moves from the dyebath to the fiber.	Crucial for controlling the levelness of the dyeing and optimizing the process time.

| Final Exhaustion (%) | The percentage of the initial dye that has been adsorbed by the fabric at the end of the process. | Determines the final shade depth and the efficiency of dye utilization. |

Development of Robust Extraction and Sample Preparation Protocols from Complex Matrices

The successful analysis of Disperse Brown 5 from complex matrices such as textiles, water, and soil is highly dependent on the efficiency of the extraction and sample preparation steps. The goal is to isolate the analyte from interfering matrix components and concentrate it to a level suitable for instrumental analysis.

For textile samples, particularly polyester, solvent extraction is commonly employed. The choice of solvent is critical, with factors such as polarity and boiling point playing a significant role.

Table 5: Common Solvents for the Extraction of Disperse Dyes from Polyester Fibers

Solvent	Extraction Conditions	Efficacy Notes
Chlorobenzene	Boiling for 5 minutes or heating at 100°C for 6 hours.	Often cited as a highly effective solvent. researchgate.net
Dimethylformamide (DMF)	Heating at 100°C.	Found to be more effective than acetonitrile/water or methanol/water mixtures in some studies. mdpi.com
Methanol	Sonication at elevated temperatures (e.g., 50°C).	A common solvent used in standardized methods like DIN 54231. lcms.cz
Acetonitrile	Ultrasonication followed by heating at 60°C.	Can be used pure or in mixtures with water. mdpi.com

| Acetone | Used for removing surface dye (reduction clearing) rather than extracting dye from within the fiber. p2infohouse.org | Not suitable for total dye content analysis. |

For aqueous samples such as wastewater, Solid-Phase Extraction (SPE) is a widely used technique for the pre-concentration and clean-up of disperse dyes. researchgate.net A suitable sorbent material is chosen to retain the dye from the water sample, which is then eluted with a small volume of an organic solvent. This process effectively removes salts and other polar impurities while concentrating the analyte.

Sample preparation for soil matrices typically involves an initial drying and sieving step, followed by solvent extraction, potentially with the aid of ultrasonication or Soxhlet apparatus. The choice of extraction solvent will depend on the soil type and its organic matter content. Subsequent clean-up steps may be necessary to remove co-extracted matrix components before chromatographic analysis.

Theoretical and Computational Chemistry Approaches to Disperse Brown 5 Research

Density Functional Theory (DFT) Studies on Molecular Structure and Electronic Properties

Density Functional Theory (DFT) is a powerful quantum mechanical method used to investigate the electronic structure, molecular geometry, and properties of chemical compounds. For azo dyes, including the structural class to which Disperse Brown 5 belongs, DFT calculations can provide insights into optimized molecular geometries, electronic transitions responsible for color (UV-Vis absorption spectra), and the distribution of electron density. uni.luchemsrc.comuni.luuni-freiburg.demade-in-china.com Analysis of frontier molecular orbitals (HOMO and LUMO) can help predict a dye's reactivity and stability, particularly in degradation processes. chemsrc.comuni.luchemicalbook.comwikipedia.org

Studies on various azo dye derivatives using DFT have explored parameters such as HOMO-LUMO energy gaps, dipole moments, and natural bond orbital analysis to understand their stability and reactivity. chemsrc.comuni.lu For instance, the energy gap between the HOMO and LUMO is inversely related to a molecule's reactivity; a larger gap often indicates greater stability. chemsrc.comuni.lu DFT can also be used to model tautomerism, a phenomenon observed in some azo dyes that can influence their properties. worlddyevariety.com Furthermore, time-dependent DFT (TD-DFT) can accurately predict the maximum absorption wavelengths of disperse dyes, correlating molecular structure with color properties. uni.luuni-freiburg.demade-in-china.com

Applying DFT to Disperse Brown 5 could involve optimizing its three-dimensional structure to determine the most stable conformation. Calculating its electronic properties, such as HOMO and LUMO energy levels and charge distribution, would provide valuable information about its potential reaction sites and susceptibility to oxidation or reduction. While specific DFT data for Disperse Brown 5 were not found in the surveyed literature, these methods are routinely applied to similar azo disperse dyes to understand the fundamental links between their molecular architecture and their physical and chemical characteristics.

Molecular Dynamics Simulations of Dye-Fiber Interactions

Molecular Dynamics (MD) simulations are computational techniques used to study the physical movements of atoms and molecules over time. This is particularly useful for understanding the dynamic interactions between dye molecules and textile fibers during the dyeing process. MD simulations can provide insights into the adsorption, diffusion, and fixation of disperse dyes within the complex polymer matrix of fibers like polyester (B1180765).

Studies utilizing MD simulations have investigated the effect of dye substituents and dyeing media on the dyeing behavior of disperse dyes. For example, MD simulations have been used to analyze the interaction energy between dye molecules, solvents (including non-aqueous systems), and fiber polymers, helping to explain differences in dye solubility and uptake. These simulations can visualize how dye molecules penetrate the fiber structure, the role of temperature in increasing fiber free volume and dye diffusion, and the types of interactions (e.g., Van der Waals forces) that govern dye-fiber affinity.

For Disperse Brown 5, MD simulations could model its interaction with polyester chains to understand its diffusion behavior within the fiber matrix at typical dyeing temperatures. Such simulations could quantify the interaction energies between Disperse Brown 5 molecules and the polyester polymer, providing a theoretical basis for its observed affinity and fastness properties on this fiber type. Although specific MD studies on Disperse Brown 5 were not identified, the application of this method to other disperse dyes demonstrates its relevance for gaining a molecular-level understanding of the dyeing process.

Quantitative Structure-Activity Relationship (QSAR) Modeling for Degradation Prediction

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational approach that develops predictive models correlating the chemical structure or molecular properties of compounds with their biological activity or other properties, such as degradation rates. QSAR models can help predict the environmental fate of dyes and the effectiveness of different degradation methods without the need for extensive experimental testing for every compound.

QSAR studies on dye degradation have focused on various processes, including photocatalytic degradation and electrochemical oxidation. These models use molecular descriptors (numerical representations of chemical structure and properties) to build relationships with experimental degradation data. For instance, quantum chemical descriptors like HOMO and LUMO energies have been found to be significant in QSAR models predicting the degradation of organic pollutants, including dyes.

Applying QSAR modeling to predict the degradation of Disperse Brown 5 would involve calculating relevant molecular descriptors for the dye. By utilizing existing QSAR models developed for the degradation of similar azo or disperse dyes, or by developing new models based on experimental degradation data for a series of related dyes including Disperse Brown 5, it would be possible to predict its persistence in the environment or its susceptibility to specific treatment processes. While no specific QSAR degradation studies for Disperse Brown 5 were found in the search results, the established application of QSAR to dye degradation highlights its potential utility for this compound.

Predictive Modeling of Adsorption and Degradation Kinetics

Predictive modeling of adsorption and degradation kinetics involves using mathematical models and computational techniques to describe and forecast the rate and extent of these processes. This is crucial for optimizing dye removal from wastewater and understanding their environmental behavior.

For adsorption, kinetic models such as pseudo-first-order, pseudo-second-order, and intra-particle diffusion models are commonly used to analyze experimental data and understand the rate-limiting steps of dye uptake by various adsorbents. These models provide parameters that describe the adsorption rate and capacity. Predictive models, including machine learning approaches like Artificial Neural Networks (ANN) and Least Squares-Support Vector Machines (LS-SVM), have also been developed to predict dye adsorption capacity based on experimental conditions and adsorbent properties.

In the context of degradation, kinetic models are used to determine reaction rates and pathways. Machine learning can also be applied to predict the effectiveness of catalytic degradation processes based on various parameters.

For Disperse Brown 5, predictive modeling could involve applying established kinetic models to experimental adsorption data on different materials to determine the adsorption mechanisms and rates. Similarly, if experimental degradation data were available, kinetic models could be used to describe the degradation process under various conditions. Machine learning techniques could potentially be employed to build predictive models for Disperse Brown 5 adsorption or degradation based on a dataset of its behavior under different environmental or treatment scenarios. While specific kinetic and predictive modeling studies for Disperse Brown 5 were not found in the search results, these modeling approaches are broadly applicable to understanding and predicting the environmental behavior of dyes.

Emerging Research Directions and Future Perspectives for Disperse Brown 5

Sustainable Synthesis and Green Chemistry Principles in Disperse Brown 5 Production

The synthesis of disperse dyes, including Disperse Brown 5, traditionally involves chemical reactions that may utilize hazardous solvents and generate by-products evitachem.comroyalsocietypublishing.org. Current research in sustainable synthesis and green chemistry aims to minimize the environmental impact of dye production. This involves developing less hazardous synthetic methods, reducing waste, and utilizing eco-friendly solvents royalsocietypublishing.orgemerald.com.

Green chemistry principles, such as atom economy, the use of safer solvents, and the design of energy-efficient processes, are being applied to dye synthesis royalsocietypublishing.org. For instance, research explores rapid, less expensive, clean, and environmentally friendly approaches to synthesizing disperse dyes using techniques like microwave heating and ultrasonic technology, which can reduce reaction times and increase productivity compared to traditional methods emerald.commdpi.com. The use of benign solvent systems, such as water or supercritical carbon dioxide, is also a significant area of focus to reduce reliance on conventional organic solvents, which are a major source of pollution royalsocietypublishing.orgnih.gov.

Developing less hazardous synthetic methods for organic reactions is a key objective in current research emerald.com. This includes exploring ligand-free systems and optimizing reaction parameters like temperature, pH, and reaction time to improve efficiency and reduce the formation of unwanted by-products evitachem.comnih.gov.

Integration of Disperse Brown 5 Research with Circular Economy Concepts

The principles of the circular economy, which emphasize resource efficiency, waste reduction, and the regeneration of materials, are becoming increasingly relevant to the dye industry eurjchem.comdsgc.nl. Integrating Disperse Brown 5 research with circular economy concepts involves exploring ways to reuse or recycle dye-containing materials and wastewater, as well as developing biodegradable or more easily removable dyes.

Research is focusing on the potential of integrating recycled plastic waste, such as recycled polyethylene (B3416737) terephthalate (B1205515) (r-PET), into new textile production, where disperse dyes are traditionally used researchgate.net. This aligns with circular economy goals by utilizing waste materials and potentially reducing the demand for virgin resources researchgate.net. Studies are examining the dyeing properties of recycled fibers with disperse dyes, investigating the influence of dyeing parameters and auxiliaries to achieve satisfactory color properties and fastness researchgate.net.

The circular economy also encourages the development of materials that are easy to recover and can be used for a wide range of purposes dsgc.nl. For dyes like Disperse Brown 5, this could involve designing dyes that can be effectively removed from textiles during recycling processes or exploring alternative coloration methods that facilitate material circularity.

Development of Smart Materials Incorporating Disperse Brown 5 for Advanced Functionalities

While primarily known for coloration, the molecular structure of disperse dyes, including the azo groups and aromatic rings present in Disperse Brown 5, can potentially be leveraged for developing smart materials with advanced functionalities evitachem.comworlddyevariety.com. Research in this area explores incorporating dyes into materials to impart properties beyond color, such as responsiveness to external stimuli or antimicrobial activity.

Studies on novel disperse azo dyes have investigated their potential biological activities, including antibacterial properties mdpi.comemerald.com. While not specifically focused on Disperse Brown 5, this research indicates the potential for disperse dye structures to contribute to the development of textiles with inherent antimicrobial functions, creating "smart fabrics" mdpi.comemerald.com.

Furthermore, the integration of dyes into hybrid materials, such as dye-silica hybrids, is being explored to modify the surface of fabrics and confer special properties researchgate.net. These hybrid materials can offer improved fastness properties and potentially introduce new functionalities depending on the composition and structure researchgate.net. The development of disperse dyes with specific functional groups can influence their interactions within material matrices and affect properties like leaching and thermal resistance researchgate.net.

Challenges and Opportunities in Scaling Up Remediation Technologies for Industrial Application

Textile dyeing wastewater, often containing disperse dyes like Disperse Brown 5, poses significant environmental challenges due to its complex composition and potential toxicity mdpi.com. Various remediation technologies exist, including physical, chemical, and biological methods, but scaling these up for effective industrial application presents both challenges and opportunities mdpi.comresearchgate.net.

Biological treatment methods, such as biodegradation and biosorption by microorganisms, are considered environmentally friendly and cost-effective for dye removal mdpi.comnih.gov. Microorganisms can break down the azo bonds present in dye molecules through enzymatic activity nih.gov. However, challenges in scaling up conventional bioremediation processes include potentially slow rates, limitations in treating complex dye mixtures, and vulnerability to fluctuations in wastewater composition nih.gov.

Opportunities lie in advanced biotechnologies, including the use of genetically modified microorganisms or optimized bioreactor designs, which can enhance the efficiency and speed of dye degradation nih.gov. Integrating nanotechnology and microbial biosorbents also shows promise for improved dye removal mdpi.comnih.gov.

Q & A

Q. What analytical techniques are most effective for identifying and quantifying Disperse Brown 5 in synthetic and environmental matrices?

• Methodological Answer : Use hyphenated techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) for quantification, coupled with UV-Vis spectroscopy for preliminary identification. For environmental samples, employ solid-phase extraction (SPE) to isolate the compound from complex matrices. Validate methods using spiked recovery experiments and calibration curves to ensure precision (RSD < 10%) and accuracy (recovery 80–120%) .

Q. How do pH, temperature, and light exposure influence the stability of Disperse Brown 5 in aqueous solutions?

• Methodological Answer : Design a multifactorial stability study varying pH (3–9), temperature (20–60°C), and light conditions (UV vs. visible). Use kinetic modeling (e.g., zero-/first-order degradation rates) and ANOVA to assess interactions between variables. Include control groups and replicate experiments (n ≥ 3) to minimize batch effects .

Q. What are the primary challenges in monitoring Disperse Brown 5 in wastewater effluents, and how can they be addressed?

• Methodological Answer : Challenges include low concentrations (ng/L–µg/L) and matrix interference. Use high-resolution mass spectrometry (HRMS) for trace detection and isotope dilution for quantification. Validate method detection limits (MDLs) via signal-to-noise ratios (S/N ≥ 3) and confirm structural identity using MS/MS fragmentation patterns .

Q. What experimental parameters should be optimized during the synthesis of Disperse Brown 5 to maximize yield and purity?

• Methodological Answer : Apply Design of Experiments (DoE) to optimize reaction time, catalyst concentration, and solvent polarity. Characterize products via HPLC-DAD for purity assessment and FTIR to confirm functional groups. Report yield as a percentage of theoretical maximum and purity via area-under-curve (AUC) analysis .

Q. How does Disperse Brown 5 interact with textile substrates under varying dyeing conditions?

• Methodological Answer : Conduct adsorption isotherm studies (Langmuir/Freundlich models) to evaluate affinity. Use SEM-EDS to analyze dye distribution on fibers and color fastness tests (e.g., ISO 105-C06) to assess durability. Control variables include dye concentration, temperature, and ionic strength .

Advanced Research Questions

Q. What are the degradation pathways and by-products of Disperse Brown 5 under advanced oxidation processes (AOPs)?

• Methodological Answer : Expose the compound to UV/H₂O₂ or ozonation and analyze degradation products via LC-HRMS . Use QSAR models to predict toxicity of by-products and validate with Microtox® assays . Track reaction intermediates via time-resolved sampling and propose pathways using density functional theory (DFT) .

Q. How do synergistic or antagonistic effects in dye mixtures containing Disperse Brown 5 influence ecotoxicological outcomes?

• Methodological Answer : Test binary/ternary mixtures using concentration addition (CA) and independent action (IA) models. Perform algae growth inhibition tests (OECD 201) and Daphnia magna immobilization assays (OECD 202). Statistically compare observed vs. predicted toxicity via Model Deviation Ratio (MDR) analysis .

Q. How can researchers resolve contradictions in reported ecotoxicological data for Disperse Brown 5 across studies?

• Methodological Answer : Conduct a meta-analysis using PRISMA guidelines to assess variability in test organisms, exposure durations, and endpoints. Apply random-effects models to quantify heterogeneity (I² statistic) and perform sensitivity analyses to identify confounding factors (e.g., particle size in suspension) .

Q. What computational approaches are suitable for predicting the environmental fate and partitioning behavior of Disperse Brown 5?

• Methodological Answer : Use EPI Suite™ to estimate log Kow (octanol-water coefficient) and biodegradability. Validate predictions with experimental data from shake-flask tests for log Kow and OECD 301B ready biodegradability assays. Incorporate molecular dynamics (MD) simulations to study sorption to organic matter .

Q. How can advanced spectroscopic techniques elucidate the structural dynamics of Disperse Brown 5 in heterogeneous systems?

• Methodological Answer : Employ time-resolved fluorescence spectroscopy to study aggregation behavior and solid-state NMR to analyze interactions with cellulose. Use small-angle X-ray scattering (SAXS) to characterize micelle formation in aqueous solutions. Cross-validate results with molecular docking simulations .

Q. Guidelines for Implementation :

• Ensure reproducibility by documenting detailed protocols (e.g., reagent grades, instrument settings) and sharing raw data in supplementary materials .
• Address ethical and environmental compliance by adhering to OECD test guidelines and obtaining institutional review for ecotoxicity studies .
• Prioritize open-access datasets and computational tools to enhance cross-study comparability .